(6-Chloro-4-methyl-pyridin-2-yl)-diethyl-amine

• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 6-chloro-N,N-diethyl-4-methylpyridin-2-amine
• InChI: InChI=1S/C10H15ClN2/c1-4-13(5-2)10-7-8(3)6-9(11)12-10/h6-7H,4-5H2,1-3H3
• InChI Key: CBRBDAXPIWRLBF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=CC(=C1)C)Cl

Description

(6-Chloro-4-methyl-pyridin-2-yl)-diethyl-amine is a useful research compound. Its molecular formula is C10H15ClN2 and its molecular weight is 198.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a sealed vial, a solution of 2,6-dichloro-4-picoline (1.80 g, 11.1 mmol) in diethylamine (5 mL) is heated to 135° C. for 40 h in a microwave oven. The pressure in the vial reaches 6.5 bar. The mixture is diluted with EA (200 mL) and washed with 1 N KHSO4, solution. The washings are extracted back with EA (100 mL) and the combined org. extracts are dried over MgSO4, filtered and concentrated. The crude product is purified by CC on silica gel eluting with heptane:EA 95:5 to give (6-chloro-4-methyl-pyridin-2-yl)-diethyl-amine (1.15 g) as a colourless solid; LC-MS: tR=1.05 min, [M+1]+=198.97.